Cas no 2138537-10-5 ({1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane)

• Product Name: {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane
• CAS No: 2138537-10-5
• MF: C₁₁H₂₀ClIO
• MW: 330.633375167847
• CID: 5840984
• PubChem ID: 165793223
• Update Time: 2025-07-14

{1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane Chemical and Physical Properties

Names and Identifiers

• {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane
• 2138537-10-5
• {1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]propyl}cyclobutane
• EN300-1137204

• Inchi： 1S/C11H20ClIO/c1-3-10(9-5-4-6-9)14-11(2,7-12)8-13/h9-10H,3-8H2,1-2H3
• InChI Key： IAZNCRDJKDPSOC-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OC(CC)C1CCC1

Computed Properties

• Exact Mass: 330.02474g/mol
• Monoisotopic Mass: 330.02474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane

Comprehensive Overview of {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane (CAS No. 2138537-10-5)

The compound {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane (CAS No. 2138537-10-5) is a specialized organic molecule with a unique structural framework. Its molecular architecture combines a cyclobutane ring with a halogenated (chloro and iodo) propan-2-yl ether moiety, making it a subject of interest in synthetic chemistry and material science. Researchers and industry professionals often search for its synthesis methods, applications, and physicochemical properties, reflecting its growing relevance in advanced chemical research.

One of the key features of this compound is its multifunctional group design, which enables diverse reactivity patterns. The presence of both chloro and iodo substituents offers opportunities for further functionalization, a topic frequently explored in cross-coupling reactions and polymer chemistry. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.

From an analytical perspective, {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane exhibits distinct spectral characteristics, such as NMR shifts and mass fragmentation patterns, which are critical for its identification and purity assessment. Laboratories often inquire about its stability under various conditions and compatibility with common solvents, highlighting its practical handling considerations.

In the context of drug discovery and agrochemical development, this compound's scaffold has been investigated for its potential as a building block in bioactive molecules. Its cyclobutane core, in particular, is valued for conferring conformational rigidity, a property sought after in pharmaceutical intermediates. Discussions on platforms like ResearchGate and PubMed often focus on its role in structure-activity relationship (SAR) studies.

Emerging applications in material science include its use in photoactive polymers and liquid crystals, where its halogenated groups contribute to tunable electronic properties. Searches related to CAS No. 2138537-10-5 frequently intersect with queries about advanced material design and optoelectronic devices, underscoring its interdisciplinary appeal.

To address common user questions: The compound’s safety data and handling protocols are documented in compliance with standard laboratory guidelines, though it is not classified as hazardous under normal conditions. Its commercial availability varies by supplier, with custom synthesis services often listed as an alternative. For researchers, its theoretical molecular weight (calculable from its formula) and logP values are frequently referenced in QSAR modeling workflows.

In summary, {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxypropyl}cyclobutane represents a versatile chemical entity with broad utility across academic research and industrial innovation. Its continued exploration aligns with cutting-edge demands in synthetic methodology, functional materials, and molecular design, ensuring its prominence in scientific discourse.